4-methyl-2-phenyl-5-[1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl]-1,3-thiazole

• IUPAC Name: 5-[4-(benzenesulfonyl)-2-phenylpyrazol-3-yl]-4-methyl-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C25H19N3O2S2/c1-18-24(31-25(27-18)19-11-5-2-6-12-19)23-22(32(29,30)21-15-9-4-10-16-21)17-26-28(23)20-13-7-3-8-14-20/h2-17H,1H3
• InChI Key: WDFYTWHOJDAYKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=C(C=NN3C4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C25H19N3O2S2
• Molecular Weight: 457.6 g/mol

Description

4-methyl-2-phenyl-5-[1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl]-1,3-thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazole-based derivative that exhibits unique properties that make it a promising candidate for use in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound 4-methyl-2-phenyl-5-[1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl]-1,3-thiazole has been explored in various scientific research applications, emphasizing its synthesis, chemical properties, and potential biological activities. One notable study describes an efficient and straightforward strategy for the synthesis of 4-methylene-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole, showcasing the compound's utility in organic synthesis and potential as a precursor for various heterocyclic compounds (Zhu et al., 2011).

Antimicrobial Evaluation

Research has also delved into the antimicrobial properties of novel thiazole derivatives, incorporating sulfamoyl moieties, suitable as antimicrobial agents. These studies have synthesized new heterocyclic compounds, showing promising results in vitro for both antibacterial and antifungal activities (Darwish et al., 2014).

Antitubercular and Antimicrobial Activities

Further investigations have produced sulfone-linked bis heterocycles, which exhibited pronounced antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Padmavathi et al., 2008). Additionally, novel pyrazolopyrimidines with mono- and diphenylsulfonyl groups have been synthesized, revealing that derivatives containing one sulfone group are more effective against bacteria and fungi than those containing two sulfone groups, suggesting a nuanced approach to designing antimicrobial compounds (Alsaedi et al., 2019).

Pharmaceutical Importance

The compound's relevance extends into pharmaceutical research, where derivatives synthesized from methyl phenyl sulfone have been prepared, indicating the compound's importance in the synthesis of pharmaceutically significant heteroaromatics (Yokoyama et al., 1984). This research underscores the versatility of 4-methyl-2-phenyl-5-[1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl]-1,3-thiazole in contributing to the development of new therapeutic agents.